Cas no 5000-76-0 (2-Butyl-6-chloro-1H-benzimidazole)

• Product name: 2-Butyl-6-chloro-1H-benzimidazole
• CAS No: 5000-76-0
• MF: C₁₁H₁₃N₂Cl
• MW: 208.687
• CID: 2829115
• PubChem ID: 13082923

2-Butyl-6-chloro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-butylbenzimidazole
• 2-butyl-5-chloro-1H-benzimidazole
• 5000-76-0
• SCHEMBL9198468
• AKOS000283168
• DTXSID90517657
• DTXCID40468463
• 2-Butyl-6-chloro-1H-benzimidazole

• Inchi： InChI=1S/C11H13ClN2/c1-2-3-4-11-13-9-6-5-8(12)7-10(9)14-11/h5-7H,2-4H2,1H3,(H,13,14)
• InChI Key： WFWORIOFUWQDMY-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 208.0767261Da
• Monoisotopic Mass: 208.0767261Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.7Ų